Cas no 42211-33-6 (Pyrene,1-propyl-)

• Product Name: Pyrene,1-propyl-
• CAS No: 42211-33-6
• MF: C₁₉H₁₆
• MW: 244.330345153809
• CID: 328539
• PubChem ID: 14819083
• Update Time: 2025-04-19

Pyrene,1-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyrene,1-propyl-
• 1-n-Propylpyrene
• 1-n-Propylpyrene1000µg
• 56142-09-7
• 42211-33-6
• 1-PROPYLPYRENE
• DTXSID80564397

• Inchi： 1S/C19H16/c1-2-4-13-7-8-16-10-9-14-5-3-6-15-11-12-17(13)19(16)18(14)15/h3,5-12H,2,4H2,1H3
• InChI Key： HIOZPFGGCXEPAP-UHFFFAOYSA-N
• SMILES： C12C3=CC=C4C=CC=C(C=CC1=C(C=C3)CCC)C=24

Computed Properties

• Exact Mass: 244.12500
• Monoisotopic Mass: 244.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.53650